Cas no 2699028-49-2 (2,5-BMeS-p-A-NHS)
2,5-BMeS-p-A-NHS Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dioxopyrrolidin-1-yl 3-((4-amino-2,5-bis(methylsulfonyl)phenyl)amino)propanoate
- 2,5-BMeS-p-A-NHS
- 2699028-49-2
-
- Inchi: 1S/C15H19N3O8S2/c1-27(22,23)11-8-10(12(7-9(11)16)28(2,24)25)17-6-5-15(21)26-18-13(19)3-4-14(18)20/h7-8,17H,3-6,16H2,1-2H3
- InChI Key: XYQXSDYEQQGHHT-UHFFFAOYSA-N
- SMILES: S(C)(C1C=C(C(=CC=1NCCC(=O)ON1C(CCC1=O)=O)S(C)(=O)=O)N)(=O)=O
Computed Properties
- Exact Mass: 433.06135692g/mol
- Monoisotopic Mass: 433.06135692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 828
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 187Ų
2,5-BMeS-p-A-NHS Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B6253-5MG |
2,5-BMeS-p-A-NHS |
2699028-49-2 | >97.0%(HPLC) | 5mg |
¥235.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B6253-25MG |
2,5-BMeS-p-A-NHS |
2699028-49-2 | >97.0%(HPLC) | 25mg |
¥1090.00 | 2024-04-16 |
2,5-BMeS-p-A-NHS Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 2,5-BMeS-p-A-NHS
Compound CAS No. 26990-28-49-2: 2,5-BMeS-p-A-NHS
Introduction to 2,5-BMeS-p-A-NHS
2,5-BMeS-p-A-NHS, also known as Compound CAS No. 26990-28-49-2, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a p-aminophenyl group substituted with a 1,3-dithiolane ring and a methoxy group. The presence of these functional groups makes it versatile for various applications in drug design, polymer synthesis, and advanced materials development.
Structural Features and Synthesis
The synthesis of 2,5-BMeS-p-A-NHS involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent studies have highlighted the use of transition metal catalysts to enhance the efficiency of the coupling reactions involved in its preparation. The compound's structure is particularly notable for its sulfur-containing ring system, which contributes to its stability and reactivity under specific conditions.
Applications in Drug Design
2,5-BMeS-p-A-NHS has shown promise in the field of medicinal chemistry as a potential building block for drug development. Its ability to form stable covalent bonds with biological molecules makes it an attractive candidate for designing targeted therapies. Recent research has explored its use in creating bioconjugates for drug delivery systems, where it serves as a linker between therapeutic agents and targeting ligands.
Role in Polymer Science
In polymer science, 2,5-BMeS-p-A-NHS has been utilized as a monomer in the synthesis of novel polymers with tailored properties. Its sulfur-containing groups enable the formation of robust polymer networks through thiol-based cross-linking reactions. Studies have demonstrated that polymers derived from this compound exhibit excellent mechanical properties and biocompatibility, making them suitable for applications in tissue engineering and regenerative medicine.
Toxicological Considerations
The safety profile of Compound CAS No. 26990-28-49-2 has been evaluated in recent toxicity studies. These studies indicate that while the compound exhibits low acute toxicity, long-term exposure studies are required to fully understand its potential health risks. Regulatory agencies have emphasized the importance of handling this compound with appropriate safety measures due to its chemical reactivity.
FUTURE RESEARCH DIRECTIONS
Ongoing research into 2,5-BMeS-p-A-NHS strong > focuses on expanding its applications in nanotechnology and green chemistry. Scientists are exploring methods to incorporate this compound into sustainable materials and energy storage devices. Additionally, investigations into its biodegradation pathways aim to enhance its environmental compatibility.
This comprehensive overview highlights the significance of Compound CAS No. 26990-28-49-2 (also known as 2,5-BMeS-p-A-NHS) in modern chemical research and development.
2699028-49-2 (2,5-BMeS-p-A-NHS) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)